molecular formula C5H11ClOS B6264919 1-[(chloromethyl)sulfanyl]-3-methoxypropane CAS No. 1565552-67-1

1-[(chloromethyl)sulfanyl]-3-methoxypropane

Cat. No. B6264919
CAS RN: 1565552-67-1
M. Wt: 154.7
InChI Key:
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Description

“1-[(chloromethyl)sulfanyl]-3-methoxypropane” is a chemical compound. Unfortunately, there is limited information available about this specific compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(chloromethyl)sulfanyl]-3-methoxypropane involves the reaction of 3-methoxypropanol with thionyl chloride to form 3-methoxypropyl chloride. This intermediate is then reacted with sodium hydrosulfide to form 1-[(chloromethyl)sulfanyl]-3-methoxypropane.", "Starting Materials": [ "3-methoxypropanol", "thionyl chloride", "sodium hydrosulfide" ], "Reaction": [ "Step 1: 3-methoxypropanol is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 3-methoxypropyl chloride.", "Step 2: 3-methoxypropyl chloride is then reacted with sodium hydrosulfide in the presence of a solvent such as dimethylformamide (DMF) to form 1-[(chloromethyl)sulfanyl]-3-methoxypropane.", "Step 3: The product is then purified using techniques such as distillation or chromatography." ] }

CAS RN

1565552-67-1

Product Name

1-[(chloromethyl)sulfanyl]-3-methoxypropane

Molecular Formula

C5H11ClOS

Molecular Weight

154.7

Purity

85

Origin of Product

United States

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